Cas no 2228760-08-3 ({2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine
• CAS No: 2228760-08-3
• MF: C₁₁H₁₀F₅NO
• MW: 267.195220470428
• CID: 6056385
• PubChem ID: 165853065
• Update Time: 2025-06-08

{2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine
• 2228760-08-3
• {2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]cyclopropyl}methanamine
• EN300-1961171

• Inchi： 1S/C11H10F5NO/c12-10(13)5-9(10,6-17)7-1-3-8(4-2-7)18-11(14,15)16/h1-4H,5-6,17H2
• InChI Key： GWYLCECVPDJXDE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)OC(F)(F)F)CN)F

Computed Properties

• Exact Mass: 267.06825475g/mol
• Monoisotopic Mass: 267.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2228760-08-3)

{2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine, with the CAS number 2228760-08-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclopropyl ring, difluoro substitution, and a trifluoromethoxy group attached to a phenyl ring, which collectively contribute to its distinct properties and biological activities.

The synthesis of {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine involves several intricate steps, including the formation of the cyclopropyl ring and the introduction of fluorine atoms. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. The use of transition metal-catalyzed reactions and fluorination techniques has been particularly noteworthy in this context.

In terms of its chemical properties, {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine exhibits high stability and solubility in various solvents. The presence of fluorine atoms significantly influences its electronic properties, leading to enhanced lipophilicity and metabolic stability. These characteristics are highly desirable in drug design, as they can improve the pharmacokinetic profile of potential therapeutic agents.

Recent studies have explored the biological activities of {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine in different contexts. One area of focus has been its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. Research has shown that this compound can selectively interact with specific GPCRs, potentially offering new avenues for the treatment of neurological disorders and other conditions.

Another promising application of {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine is in the field of cancer research. Preliminary studies have indicated that it may possess antiproliferative properties against certain cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival. Further investigations are underway to elucidate the full scope of its anticancer potential.

Beyond its direct therapeutic applications, {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine has also shown promise as a tool compound in chemical biology. Its unique structure makes it an excellent candidate for probing specific biological processes and validating new drug targets. Researchers are leveraging its properties to gain deeper insights into complex biological systems and to identify novel therapeutic strategies.

The safety profile of {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine is an important consideration for its potential use in clinical settings. Preclinical studies have demonstrated that it exhibits low toxicity at relevant concentrations, although further toxicological evaluations are necessary to ensure its safety in humans. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic index.

In conclusion, {2,2-difluoro-1-4-(trifluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2228760-08-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.